
Essential Safety and Operational Guide for 4-
Chloro-2-nitrophenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Chloro-2-nitrophenol

Cat. No.: B165678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of 4-Chloro-2-nitrophenol (CAS No. 89-64-5). Adherence to these procedures is

essential for ensuring a safe laboratory environment.

Chemical and Physical Properties
4-Chloro-2-nitrophenol is a yellow crystalline powder.[1][2] It is recognized for its use as an

intermediate in the production of dyes, resins, and pesticides.[2] While stable under normal

conditions, it presents several health hazards upon exposure.[2][3]

Property Value Source

CAS Number 89-64-5 [1][2]

Molecular Formula C6H4ClNO3 [1][2]

Molecular Weight 173.55 g/mol [1][2]

Appearance Yellow crystalline powder [1][2]

Melting Point 86 - 87 °C (185 - 189 °F) [1]

Boiling Point 242.5 °C at 760 mmHg [2]

Solubility Insoluble in water [1]
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Health Hazard Information
Exposure to 4-Chloro-2-nitrophenol can cause significant health effects. It is classified as

harmful if swallowed, in contact with skin, or inhaled, and can cause irritation to the skin, eyes,

and respiratory system.[3][4][5][6][7][8]

Hazard Description GHS Classification

Acute Oral Toxicity Harmful if swallowed.[3][6] Category 4

Acute Dermal Toxicity
Harmful in contact with skin.[3]

[8]
Category 4

Acute Inhalation Toxicity Harmful if inhaled.[3][8] Category 4

Skin Corrosion/Irritation Causes skin irritation.[3][4][7] Category 2

Serious Eye Damage/Irritation
Causes serious eye irritation.

[3][4][7]
Category 2

Specific Target Organ Toxicity
May cause respiratory

irritation.[3][4][5]

Category 3 (Respiratory

system)

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 4-Chloro-2-nitrophenol to minimize

exposure.
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PPE Category Equipment Standard/Specification

Eye and Face Protection
Chemical safety goggles or a

face shield.[3][9][10]

OSHA 29 CFR 1910.133 or

European Standard EN166

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene).

[3][11]

Body Protection

Lab coat, long sleeves, and

chemical-resistant apron. If

there is a splash risk, coveralls

should be worn.[9][11]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) if dust is generated or

ventilation is inadequate.[3][8]

[12]

Foot Protection
Closed-toe, chemical-resistant

shoes or boots.[9][13]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for safely handling 4-Chloro-2-nitrophenol from

initial preparation to final disposal.
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Preparation

Handling

Spill & Emergency

Waste Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate Personal Protective Equipment (PPE)

Weigh and handle solid material in a designated area to minimize dust

Avoid contact with skin, eyes, and clothing

Keep container tightly closed when not in use Evacuate area if necessary

If spill occurs

Collect waste in a labeled, sealed container

Wear appropriate PPE for cleanup

Sweep up solid material and place in a suitable container for disposal

Dispose of waste through an approved hazardous waste disposal plant

Follow all local, regional, and national regulations

Click to download full resolution via product page

Safe Handling Workflow for 4-Chloro-2-nitrophenol
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First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids. Get

medical attention.[3][4]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes. Get medical attention if irritation

persists.[3][4]

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Get medical attention as soon as

possible.[3][14]

Ingestion
Clean mouth with water and seek immediate

medical attention. Do not induce vomiting.[3]

Disposal Plan
Proper disposal of 4-Chloro-2-nitrophenol and its containers is imperative to prevent

environmental contamination.

Waste Classification: Chemical waste generators must determine if the waste is classified as

hazardous.[4][10]

Containment: Collect waste material in suitable, labeled, and sealed containers for disposal.

[4][10]

Disposal Method: Dispose of the contents and container at an approved waste disposal

facility.[3][4][6] Do not empty into drains.[4]

Regulatory Compliance: Adhere to all local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[4][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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